molecular formula C15H12N4O B12005745 N'-Benzylidene-1H-benzimidazole-6-carbohydrazide

N'-Benzylidene-1H-benzimidazole-6-carbohydrazide

Cat. No.: B12005745
M. Wt: 264.28 g/mol
InChI Key: IGPQHSFIKOXHTI-GIJQJNRQSA-N
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Preparation Methods

  • Unfortunately, specific synthetic routes and industrial production methods for N’-Benzylidene-1H-benzimidazole-6-carbohydrazide are not readily available in the literature.
  • Researchers interested in its synthesis would need to explore alternative methods or design their own.
  • Chemical Reactions Analysis

    • The compound may undergo various reactions, including oxidation, reduction, and substitution.
    • Common reagents and conditions used in these reactions would depend on the specific transformation desired.
    • Major products formed from these reactions would vary based on the reaction type.
  • Scientific Research Applications

      Chemistry: N’-Benzylidene-1H-benzimidazole-6-carbohydrazide could serve as a building block for designing new organic molecules.

      Biology and Medicine: Its potential biological activities (e.g., antimicrobial, antitumor, or anti-inflammatory effects) remain an area of investigation.

      Industry: Applications in materials science, catalysis, or drug development are worth exploring.

  • Mechanism of Action

    • The specific mechanism by which N’-Benzylidene-1H-benzimidazole-6-carbohydrazide exerts its effects is not well-documented.
    • Researchers would need to investigate its interactions with molecular targets and pathways.
  • Comparison with Similar Compounds

    • Unfortunately, I couldn’t find direct comparisons with similar compounds.
    • Researchers may need to explore related benzimidazole derivatives to identify unique features of this compound.

    Remember that further research and experimentation are essential to uncover the full potential and applications of N’-Benzylidene-1H-benzimidazole-6-carbohydrazide.

    Properties

    Molecular Formula

    C15H12N4O

    Molecular Weight

    264.28 g/mol

    IUPAC Name

    N-[(E)-benzylideneamino]-3H-benzimidazole-5-carboxamide

    InChI

    InChI=1S/C15H12N4O/c20-15(19-18-9-11-4-2-1-3-5-11)12-6-7-13-14(8-12)17-10-16-13/h1-10H,(H,16,17)(H,19,20)/b18-9+

    InChI Key

    IGPQHSFIKOXHTI-GIJQJNRQSA-N

    Isomeric SMILES

    C1=CC=C(C=C1)/C=N/NC(=O)C2=CC3=C(C=C2)N=CN3

    Canonical SMILES

    C1=CC=C(C=C1)C=NNC(=O)C2=CC3=C(C=C2)N=CN3

    Origin of Product

    United States

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